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Compound of Interest |

Compound Name: ER-464195-01
CAS No.: 859218-37-4
Cat. No.: B15279959

Get Quote

Technical Support Center: ER-464195-01

This technical support center is designed for researchers, scientists, and drug development

professionals using ER-464195-01. Below you will find troubleshooting guides and frequently
asked guestions to address potential issues, particularly concerning batch-to-batch variability,
to ensure the consistency and reproducibility of your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is ER-464195-01 and what is its mechanism of action?

ER-464195-01 is a specific and orally active inhibitor of the interaction between Calreticulin
(CRT) and integrin a subunits.[1][2] It has been shown to suppress cell adhesion and migration
of leukocytes, prevent colitis, and downregulate the expression of inflammation-related genes
in mouse models of inflammatory bowel disease (IBD).[1][2][3]

Q2: What are the recommended storage and handling conditions for ER-464195-017

For optimal stability, ER-464195-01 should be stored at -20°C for long-term use (months to
years) and can be kept at 0-4°C for short-term use (days to weeks).[3] The compound is stable
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for at least two years when stored properly.[1][3] It is shipped under ambient temperatures as a
non-hazardous chemical and is stable for several weeks during ordinary shipping.[3] Before
use, it is recommended to allow the product to equilibrate to room temperature for at least 60
minutes before opening the vial.[4]

Q3: What are the typical purity specifications for ER-464195-017

Commercial batches of ER-464195-01 generally have a purity of greater than 98%, as
determined by High-Performance Liquid Chromatography (HPLC).[1][3]

Troubleshooting Guide: Batch-to-Batch Variability

Batch-to-batch variability can manifest as inconsistencies in experimental results, such as
altered IC50 values or unexpected biological responses. This guide provides a systematic
approach to identifying and resolving potential causes of such variability.

Issue 1: Observed variations in IC50 values between different batches of ER-464195-01.
Potential Causes and Solutions:

o Compound Purity and Integrity: Even minor differences in impurity profiles between batches
can affect biological activity.[5][6]

o Action: Verify the purity of each new batch using analytical methods like HPLC or LC-MS.
[6] Compare the chromatograms to identify any new or different impurity peaks.

o Compound Solubility: Incomplete solubilization of the compound can lead to lower effective
concentrations in your assay.

o Action: Ensure the compound is fully dissolved. Gentle warming or sonication can aid
dissolution.[6] Visually inspect the solution for any precipitates before use.[6]

o Experimental Conditions: Inconsistencies in assay conditions can contribute to variability.

o Action: Maintain consistency in all experimental parameters, including cell passage
number, reagent sources, and incubation times.[6]

Issue 2: The compound appears to lose activity over time in the assay medium.
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Potential Causes and Solutions:

o Compound Instability: ER-464195-01 may degrade in your specific assay medium over the
course of the experiment.[6]

o Action: It is recommended to perform a time-course experiment to assess the compound's
stability in your experimental conditions.[6] Always prepare fresh working solutions from a
stock solution for each experiment.[6]

Issue 3: Difficulty in dissolving the compound.
Potential Causes and Solutions:

e Poor Solubility: The compound may have limited solubility in your chosen solvent or assay
buffer.[6]

o Action: Prepare a high-concentration stock solution in a suitable organic solvent like
DMSO.[6] When preparing working solutions, ensure the final concentration of the organic
solvent is low enough to not affect your cells (typically <0.5%).[6]

Data Presentation

Table 1: Physical and Chemical Properties of ER-464195-01

Property Value Reference

1-propyl-4-(2-(3,3,5,5-
Chemical Name tetramethylcyclohexyl)phenyp  [1]

iperazine hydrochloride

CAS Number 859218-37-4 (HCI salt) [11[3]
Molecular Formula C23H39CIN2 [1][3]
Molecular Weight 379.03 g/mol [3]
Purity >98% (HPLC) [1]

Table 2: In Vitro Activity of ER-464195-01
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Target Interaction /| Assay IC50 Value Reference
Calreticulin and Integrin a4 0.17 uM [1112]
Calreticulin and Integrin aL 0.36 uM [1][2]
Calreticulin and Integrin aM/

0.23 uM [1][2]
o2/a5
PMA-induced T cells binding to

0.15 uM [1][2]
VCAM-1
fMLP-stimulated neutrophils

0.19 uM [1][2]

binding to ICAM-1

Experimental Protocols

Protocol 1: Quality Control of ER-464195-01 Purity by HPLC
Objective: To verify the purity of a new batch of ER-464195-01.
Methodology:

e Sample Preparation: Prepare a 1 mg/mL stock solution of ER-464195-01 in a suitable
solvent (e.g., DMSO). Dilute this stock solution to an appropriate concentration (e.g., 10
pg/mL) with the mobile phase.[6]

e HPLC Conditions:

o

Column: C18 reverse-phase column.[6]

[¢]

Mobile Phase: A gradient of acetonitrile and water containing 0.1% formic acid.[6]

[¢]

Flow Rate: 1 mL/min.[6]

[e]

Detection: UV detector at the compound's maximum absorbance wavelength.[6]

» Data Analysis: Calculate the area of the main peak as a percentage of the total peak area in
the chromatogram to determine the purity.[6]
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Protocol 2: Assessment of Compound Stability in Assay Medium

Objective: To determine the stability of ER-464195-01 in the experimental assay medium over
time.

Methodology:

Sample Preparation: Prepare a working solution of ER-464195-01 in your assay medium at
the final experimental concentration.

o Time-Course Incubation: Incubate the solution under the same conditions as your
experiment (e.g., temperature, CO2 levels).

o Sample Collection: At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot of the
solution.

e Analysis: Analyze the concentration of the remaining ER-464195-01 in each aliquot using a
suitable analytical method like HPLC or LC-MS.

o Data Analysis: Plot the percentage of the remaining compound against time to determine its
stability profile.[6]

Visualizations
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Caption: Mechanism of action of ER-464195-01.
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Caption: Troubleshooting workflow for batch-to-batch variability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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